8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-7-(3-((4-methylpyrimidin-2-yl)thio)propyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methyl-7-[3-(4-methylpyrimidin-2-yl)sulfanylpropyl]purine-2,6-dione
• InChI: InChI=1S/C20H28N8O3S/c1-14-4-5-21-18(22-14)32-13-3-6-28-15-16(25(2)20(31)24-17(15)30)23-19(28)27-9-7-26(8-10-27)11-12-29/h4-5,29H,3,6-13H2,1-2H3,(H,24,30,31)
• InChI Key: YOCPNAWYBJIQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCCCN2C3=C(N=C2N4CCN(CC4)CCO)N(C(=O)NC3=O)C
• Molecular Formula: C20H28N8O3S
• Molecular Weight: 460.6 g/mol

Description

8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-7-(3-((4-methylpyrimidin-2-yl)thio)propyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H28N8O3S and its molecular weight is 460.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have explored the synthesis and potential biological activities of compounds structurally related to 8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-7-(3-((4-methylpyrimidin-2-yl)thio)propyl)-1H-purine-2,6(3H,7H)-dione. These studies have led to findings on their cardiovascular activity, antihistaminic properties, anti-inflammatory and analgesic agents, and antitumor activity, demonstrating the compound's multifaceted potential in scientific research.

• Cardiovascular Activity : A study by Chłoń-Rzepa et al. (2004) synthesized derivatives of a similar purine compound and tested them for cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive activity, showing significant prophylactic antiarrhythmic activity and hypotensive effects in some derivatives (Chłoń-Rzepa et al., 2004).

• Antihistaminic Properties : Pascal et al. (1985) reported the synthesis and evaluation of antihistaminic activity of theophylline derivatives, providing insights into the design of new compounds with potential clinical applications in treating allergies (Pascal et al., 1985).

• Anti-inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the therapeutic potential of these derivatives (Abu‐Hashem et al., 2020).

• Antitumor Activity : A study by Konduri et al. (2020) focused on synthesizing purine linked piperazine derivatives to find potent inhibitors of Mycobacterium tuberculosis, demonstrating the compound's utility in developing new antiproliferative agents (Konduri et al., 2020).